1-Naphthyl 4-tert-butylbenzenesulfonate

• Molecular Formula: C20H20O3S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: naphthalen-1-yl 4-tert-butylbenzenesulfonate
• InChI: InChI=1S/C20H20O3S/c1-20(2,3)16-11-13-17(14-12-16)24(21,22)23-19-10-6-8-15-7-4-5-9-18(15)19/h4-14H,1-3H3
• InChI Key: NLDKXIRXXDXAKD-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC3=CC=CC=C32

Description

1-Naphthyl 4-tert-butylbenzenesulfonate is a sulfonate ester characterized by a naphthyl group (C₁₀H₇) linked via an oxygen atom to a sulfonate group (-SO₃) attached to a 4-tert-butylbenzene ring. This structure combines the hydrophobic bulk of the tert-butyl group with the aromaticity of the naphthyl moiety, making it useful in organic synthesis, particularly as an intermediate or surfactant. The tert-butyl group enhances steric hindrance and solubility in nonpolar solvents, while the sulfonate ester group offers reactivity in nucleophilic substitution or elimination reactions .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural and functional attributes of 1-Naphthyl 4-tert-butylbenzenesulfonate with structurally related compounds from the evidence:

Compound Name	Functional Group	Molecular Formula	Key Applications	Key Differences from Target Compound
1-Naphthyl 4-tert-butylbenzenesulfonate	Sulfonate ester (R-O-SO₂-Ph)	C₂₀H₂₀O₃S	Organic synthesis intermediates, surfactants	Reference compound for comparison
4-Tert-butyldiphenyl sulfide ()	Sulfide (Ph-S-Ph)	C₁₆H₁₈S	Material science, ligand synthesis	Sulfide linkage (less polar than sulfonate ester)
4-tert-butylbenzenesulfonamide ()	Sulfonamide (R-SO₂-NH₂)	C₁₀H₁₅NO₂S	Pharmaceuticals, enzyme inhibitors	Amide group (enhanced hydrogen bonding)
1-Naphthyl Acetonitrile ()	Nitrile (R-CN)	C₁₂H₉N	Agrochemicals, polymer synthesis	Electron-withdrawing nitrile group
1-Naphthyl β-D-glucopyranoside ()	Glycoside (sugar-naphthyl)	C₁₆H₁₈O₆	Biochemical research (P450 inhibition)	Sugar moiety (hydrophilic, bioactive)

Reactivity and Solubility

• Sulfonate Esters (Target Compound): The sulfonate group is a strong leaving group, facilitating reactions like nucleophilic substitution. The tert-butyl and naphthyl groups confer high hydrophobicity, reducing water solubility but enhancing compatibility with organic solvents.
• Sulfides (): Less reactive than sulfonate esters; sulfur bridges are stable under basic conditions but oxidizable to sulfoxides/sulfones. Moderate solubility in nonpolar solvents .
• Sulfonamides (): Hydrogen-bonding capability increases solubility in polar solvents. Used in drug design due to bioactivity .
• Nitriles (): Nitriles participate in cyanation reactions and are precursors to amines or carboxylic acids. Higher polarity than sulfonate esters but less than glycosides .
• Glycosides (): Hydrophilic sugar moiety enables aqueous solubility. Used in biochemical assays targeting enzymes like cytochrome P450 .